Cas no 6001-14-5 (Carboxy-AIR)
Carboxy-AIR structure
Product Name:Carboxy-AIR
CAS No:6001-14-5
MF:C9H14N3O9P
MW:339.1959233284
CID:503949
Update Time:2025-09-27
Carboxy-AIR Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-carboxylicacid, 5-amino-1-(5-O-phosphono-b-D-ribofuranosyl)-
- 4-CARBOXY-5-AMINOIMIDAZOLE RIBOTIDE
- 5-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(phosphonooxymethyl)oxolan-2-yl]imidazole-4-carboxylic acid
- carboxyaminoimidazole ribotide
- 4-Carboxy-5-aminoimidazoleribonucleotide
- 5-Amino-4-carboxyimidazole ribonucleotide
- 5-Aminoimidazole4-carboxylic acid ribonucleotide
- 5-Aminoimidazolecarboxylic acidribonucleotide
- CAIR
- Carboxy-AIR
- Imidazole-4-carboxylicacid, 5-amino-1-b-D-ribofuranosyl-,5'-(dihydrogen phosphate) (6CI,7CI,8CI)
- 5'-Phosphoribosyl-5-amino-4-imidazolecarboxylate
- 1-(5'-Phosphoribosyl)-5-amino-4-imidazolecarboxylate
- 1-(5-Phospho-D-ribosyl)-5-amino-4-imidazolecarboxylate
- 5-amino-1-(5-phospho-D-ribosyl)imidazole-4-carboxylic acid
- 5-Amino-1-(5-phospho-D-ribosyl)imidazole-4-carboxylate
- 1-(5'-Phosphoribosyl)-5-amino-4-carboxyimidazole
- 1-(5'-Phosphoribosyl)-4-carboxy-5-aminoimidazole
- 5'-Phosphoribosyl-4-carboxy-5-aminoimidazole
-
- Inchi: 1S/C9H14N3O9P/c10-7-4(9(15)16)11-2-12(7)8-6(14)5(13)3(21-8)1-20-22(17,18)19/h2-3,5-6,8,13-14H,1,10H2,(H,15,16)(H2,17,18,19)
- InChI Key: XFVULMDJZXYMSG-UHFFFAOYSA-N
- SMILES: NC1N(C2C(O)C(O)C(COP(=O)(O)O)O2)C=NC=1C(=O)O
Computed Properties
- Exact Mass: 339.047
- Monoisotopic Mass: 339.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.899
Experimental Properties
- PSA: 207.40000
- LogP: -1.52680
Carboxy-AIR Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C023410-5mg |
Carboxy-AIR |
6001-14-5 | 5mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C023410-25mg |
Carboxy-AIR |
6001-14-5 | 25mg |
$ 775.00 | 2022-06-06 | ||
| TRC | C023410-50mg |
Carboxy-AIR |
6001-14-5 | 50mg |
$ 1445.00 | 2022-06-06 | ||
| MedChemExpress | HY-133154-1mg |
Carboxyaminoimidazole ribotide |
6001-14-5 | 98.31% | 1mg |
¥2850 | 2025-04-16 | |
| MedChemExpress | HY-133154-5mg |
Carboxyaminoimidazole ribotide |
6001-14-5 | 98.31% | 5mg |
¥8600 | 2024-04-18 | |
| A2B Chem LLC | AG80767-1mg |
carboxyaminoimidazole ribotide |
6001-14-5 | 98% | 1mg |
$320.00 | 2024-04-19 | |
| A2B Chem LLC | AG80767-5mg |
carboxyaminoimidazole ribotide |
6001-14-5 | 98% | 5mg |
$895.00 | 2024-04-19 | |
| A2B Chem LLC | AG80767-10mg |
carboxyaminoimidazole ribotide |
6001-14-5 | 98% | 10mg |
$1405.00 | 2024-04-19 |
Carboxy-AIR Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
6001-14-5 (Carboxy-AIR) Related Products
- 3031-94-5(5-Aminoimidazole-4-carboxamide-1-b-D-Ribofuranosyl 5’-Monophosphate)
- 61133-96-8( )
- 82989-82-0(ZTP)
- 61134-00-7(1H-Imidazole-4-carboxylicacid, 5-amino-1-b-D-xylofuranosyl-,ethyl ester)
- 35908-14-6(AICAR 3’,5’-Cyclic Phosphate)
- 102185-54-6(AICAR diphosphate, sodium salt)
- 13018-54-7(FAICAR ~85%)
- 53459-67-9(5-Amino-1-(β-D-ribofuranosyl)imidazole-4-carboxylic Acid Sodium Salt)
- 53294-13-6( )
- 64239-99-2(1H-Imidazole-4-carboxylicacid, 5-amino-1-b-D-arabinofuranosyl-,ethyl ester)
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